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Compound of Interest

Compound Name: DL-alpha-Tocopherol-13C3

Cat. No.: B12053665

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical properties,
metabolic pathways, and experimental applications of DL-alpha-Tocopherol-13C3. As a stable
isotope-labeled (SIL) analog of synthetic vitamin E, this compound is an invaluable tool in
metabolic research, pharmacokinetics, and drug development, serving as a tracer and an
internal standard for precise quantification.

Core Chemical and Physical Properties

DL-alpha-Tocopherol-13C3 is the 13C-labeled form of DL-alpha-Tocopherol, the synthetic,
racemic version of vitamin E.[1] The incorporation of three heavy carbon isotopes allows it to
be distinguished from its endogenous, unlabeled counterpart by mass spectrometry without
altering its chemical behavior. This makes it the gold standard for quantifying the concentration
of endogenous metabolites within complex biological samples.

Quantitative data for both the labeled compound and its unlabeled analog are summarized
below for direct comparison.

Table 1: Key Chemical Properties
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Property

DL-alpha-Tocopherol-13C3

DL-alpha-Tocopherol
(Unlabeled)

Molecular Formula

C2613C3H5002[1]

C29H5002[2][3][4]

Molecular Weight 433.68 g/mol [1][5] 430.71 g/mol [2][3][4]
CAS Number Not consistently available 10191-41-0[3][4][6]1[7]
) Clear, colorless to yellowish-
Clear, colorless to yellowish- ] o
Appearance brown, viscous, oily liquid.[9][6]

brown, viscous, oily liquid.[6][8]

[8110]

Isotopic Purity

>99% for 13C3[11]

N/A

Chemical Purity

Typically 296%[4][12][11][13]

Typically 295-97%(7][8]

Storage & Stability

Store at -20°C, protected from
light.[14][15] Oxidizes and
darkens on exposure to air and
light.[9][10]

Store at 4°C or -20°C,
protected from light.[7][14]
Oxidizes and darkens on

exposure to air and light.[9][10]

Table 2: Solubility Profile

Solvent Solubility Reference
Water Insoluble / Practically Insoluble  [3][6][10][16][17]
Ethanol Miscible / Freely Soluble [B161[71[17]
Acetone Miscible [31[6]1[17]
Chloroform Miscible [31[6][17]

Ether Miscible [3][6][16]

DMSO Miscible [7]

Vegetable Oils Miscible [3][6][16]

Aqueous Buffers

Sparingly Soluble (requires
pre-dissolution in an organic

solvent like ethanol)

[7]
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Mechanism of Action and Metabolism

The biological and chemical activities of DL-alpha-Tocopherol-13C3 are identical to those of
unlabeled a-tocopherol. Its primary functions are rooted in its potent antioxidant capabilities
and its subsequent metabolism in the liver.

Antioxidant Activity

Alpha-tocopherol is the most potent lipid-soluble antioxidant in nature.[18][19] It resides within
cell membranes, where it protects polyunsaturated fatty acids from oxidative damage.[3][20]
[21] The phenolic hydroxyl group on its chromanol ring can donate a hydrogen atom to reduce
lipid peroxyl radicals, thereby terminating the chain reaction of lipid peroxidation.[2][3] The
resulting tocopheryl radical is relatively stable and can be recycled back to its active form by
other antioxidants, most notably Vitamin C.[3][22]
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Caption: The antioxidant cycle of a-tocopherol.

Metabolic Pathway

While a-tocopherol is preferentially retained in the body, other forms of vitamin E are more
readily metabolized and excreted.[23] The primary site of tocopherol metabolism is the liver.
The process is initiated by cytochrome P450-mediated w-hydroxylation of the phytyl tail, a
reaction catalyzed by the enzyme CYP4F2.[23] This is followed by successive rounds of (3-
oxidation, which shortens the side chain to produce intermediate carboxychromanols and the

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12053665?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6361124/
https://www.researchgate.net/publication/7679327_Alpha-tocopherol_Roles_in_prevention_and_therapy_of_human_disease
https://www.atamanchemicals.com/dl-alpha-tocopherol_u26791/
https://www.mpbio.com/us/dl-alpha-tocopherol-100-g
https://www.mdpi.com/1996-1944/14/13/3691
https://en.wikipedia.org/wiki/%CE%91-Tocopherol
https://www.atamanchemicals.com/dl-alpha-tocopherol_u26791/
https://www.atamanchemicals.com/dl-alpha-tocopherol_u26791/
https://lpi.oregonstate.edu/mic/vitamins/vitamin-E
https://www.benchchem.com/product/b12053665?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9018116/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12053665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

terminal, water-soluble metabolite, carboxyethyl-hydroxychroman (CEHC), which is then
excreted in the urine.[23]

o-Tocopherol
CYP4F2-mediated
w-hydroxylation
13'-hydroxychromanol

Oxidation

13'-carboxychromanol
(13'-COOH)

B-oxidation Cascade

Carboxyethyl-hydroxychroman
(CEHC)

Urinary Excretion
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Caption: The major metabolic pathway of a-tocopherol in the liver.

Experimental Protocols and Applications

The primary application of DL-alpha-Tocopherol-13C3 is in tracer studies to investigate the
absorption, distribution, metabolism, and excretion (ADME) of vitamin E.[1] It is essential for
determining bioavailability and understanding biokinetics in various physiological and
pathological states.[24]

General Experimental Workflow for a Tracer Study

Tracer studies using SIL compounds like DL-alpha-Tocopherol-13C3 follow a standardized
workflow. The protocol allows for the precise measurement of the labeled compound against
the background of its unlabeled, endogenous analog. Deuterated forms of tocopherol have
been successfully used in such studies.[22][24][25][26]

Caption: A generalized workflow for a biokinetics study using DL-alpha-Tocopherol-13C3.

Protocol: Preparation of Stock Solutions

Proper preparation of stock solutions is critical for experimental accuracy. Due to its insolubility
in water and susceptibility to oxidation, specific handling procedures are required.

Materials:

DL-alpha-Tocopherol-13C3 (neat oil)

Anhydrous ethanol or DMSO (GC or HPLC grade)

Inert gas (e.g., argon or nitrogen)

Amber glass vials with Teflon-lined caps

Calibrated micropipettes

Methodology:
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 Inert Atmosphere: Before opening the vial of DL-alpha-Tocopherol-13C3, gently purge the
workspace and the destination vial with an inert gas to displace oxygen and minimize
oxidation.

o Solvent Addition: Based on the desired final concentration, calculate the required volume of
solvent. Using a calibrated micropipette, add the appropriate volume of anhydrous ethanol or
DMSO to the vial containing the neat oil. For example, to prepare a 10 mg/mL stock solution
from 5 mg of the compound, add 500 pL of solvent.

» Dissolution: Cap the vial tightly and vortex gently until the oil is completely dissolved. The
resulting solution should be clear and colorless to pale yellow.[17]

e Aqueous Dilutions (If Required): For experiments requiring aqueous buffers, this primary
stock solution must be used for further dilution. To create a working solution, dilute the
ethanol-based stock into the aqueous buffer of choice. Note that solubility is limited
(approximately 0.5 mg/mL in a 1:1 ethanol:PBS solution), and aqueous solutions should be
prepared fresh and not stored for more than one day.[7]

o Storage: Aliquot the primary stock solution into smaller amber vials under an inert gas
atmosphere. Store tightly sealed at -20°C or -80°C, protected from light.[14] Stock solutions
in organic solvents are stable for several months under these conditions.[17]

In summary, DL-alpha-Tocopherol-13C3 is a critical research tool whose well-defined
chemical properties and stable isotopic label enable precise and reliable investigations into the
complex roles of vitamin E in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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